Cas no 115122-66-2 (2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine)

• Product Name: 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine
• CAS No: 115122-66-2
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 1203974
• PubChem ID: 91666154
• Update Time: 2025-06-20

2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine
• 2-chloro-6,7,8,9-tetrahydro-5H-benzocycloheptene-5-one
• AGN-PC-00NA9U
• 7-chloro-2,3,4,5-tetrahydrobenzocycloheptan-1-one
• SureCN5108894
• CTK4F2974
• KB-229963
• 2-Chlor-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin
• 6,7,8,9-Tetrahydro-2-chlor-5H-cyclohepta&lt
• b&gt
• pyridin
• AKOS006286508
• 2-chloro-6,7,8,9-tetrahydro-benzocyclohepten-5-one
• 2-chloro-6,7,8,9-tetrahydrobenzocyclohepten-5-one
• 2-Chlor-6,7,8,9-tetrahydro-5H-cyclohepta&lt
• AK134994
• AG-E-71236
• 5'-Chlor-1,2-benzocyclohept-1-en-3-on
• 2-chlorocycloheptapyridine
• 2-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
• EN000297
• 2-chloro-6,7,8,9-tetrahydro-5H-benzocycloheptene-5-one; AGN-PC-00NA9U; 7-chloro-2,3,4,5-tetrahydrobenzocycloheptan-1-one; SureCN5108894; CTK4F2974; KB-229963; 2-Chlor-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin; 6,7,8,9-Tetrahydro-2-chlor-5H-cyclohepta< b> pyridin; AKOS006286508; 2-chloro-6,7,8,9-tetrahydro-benzocyclohepten-5-one; 2-chloro-6,7,8,9-tetrahydrobenzocyclohepten-5-one; 2-Chlor-6,7,8,9-tetrahydro-5H-cyclohepta< b>
• 2-CHLORO-5H,6H,7H,8H,9H-CYCLOHEPTA[B]PYRIDINE
• 115122-66-2
• EN300-170476

• MDL： MFCD11848716
• Inchi： 1S/C10H12ClN/c11-10-7-6-8-4-2-1-3-5-9(8)12-10/h6-7H,1-5H2
• InChI Key： YOGHPNCDTGHBFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(CCCCC2)=N1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine

Professional Introduction to 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine (CAS No. 115122-66-2)

2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine, identified by its CAS number 115122-66-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring fused with a cycloheptane structure. The presence of a chlorine substituent at the 2-position introduces unique reactivity and functional potential, making it a valuable scaffold for drug discovery and synthetic chemistry.

The structural motif of 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine combines the versatility of the cycloheptane ring with the electron-withdrawing effect of the chlorine atom. This combination enhances its utility as an intermediate in the synthesis of biologically active molecules. The compound’s stability under various reaction conditions and its ability to undergo selective modifications have positioned it as a cornerstone in the development of novel therapeutic agents.

In recent years, 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine has garnered attention in academic and industrial research due to its potential applications in addressing neurological and cardiovascular disorders. The fused ring system mimics natural bioactive scaffolds found in pharmacologically relevant compounds, facilitating the design of molecules with enhanced binding affinity and metabolic stability. Furthermore, the chlorine substituent allows for further functionalization via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, enabling the construction of complex drug candidates.

One of the most compelling aspects of 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. Researchers have leveraged this compound as a building block to develop inhibitors targeting specific kinase isoforms. For instance, derivatives of 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine have shown promise in preclinical studies as potent inhibitors of tyrosine kinases, which play a pivotal role in tumor growth and metastasis.

The pharmacological profile of 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine has been further explored through computational modeling and high-throughput screening assays. These studies have revealed that subtle modifications to its structure can significantly alter its biological activity. For example, introducing additional heteroatoms or altering the substitution pattern at the nitrogen atom can enhance binding interactions with target proteins. Such insights have guided the optimization of lead compounds derived from this scaffold toward improved efficacy and reduced toxicity.

Recent advancements in synthetic methodologies have expanded the synthetic utility of 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine. Transition-metal-catalyzed reactions, such as palladium-mediated coupling reactions and copper-induced cyclizations, have enabled efficient access to structurally diverse derivatives. These techniques have not only streamlined the synthesis process but also opened new avenues for exploring novel pharmacophores within this class of compounds.

The therapeutic potential of derivatives of 2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine extends beyond oncology. Emerging research suggests that these compounds may exhibit neuroprotective properties by modulating neurotransmitter systems implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The ability to fine-tune their pharmacokinetic profiles has made them attractive candidates for further development into treatments for central nervous system disorders.

In conclusion,2-chloro-6,7,8,9-tetrahydro-5h-cyclohepta[b]pyridine (CAS No. 115122-66-2) represents a versatile and promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics targeting a wide range of diseases. As research continues to uncover new applications for this compound and its derivatives,its significance in drug discovery is poised to grow even further.